Cas no 1379221-81-4 (3-(propan-2-yloxymethyl)benzenethiol)

• Product Name: 3-(propan-2-yloxymethyl)benzenethiol
• CAS No: 1379221-81-4
• MF: C₁₀H₁₄OS
• MW: 182.282561779022
• MDL: MFCD19443614
• CID: 5169674
• Update Time: 2026-03-04

3-(propan-2-yloxymethyl)benzenethiol Chemical and Physical Properties

Names and Identifiers

• 3-(propan-2-yloxymethyl)benzenethiol

• MDL： MFCD19443614
• Inchi： 1S/C10H14OS/c1-8(2)11-7-9-4-3-5-10(12)6-9/h3-6,8,12H,7H2,1-2H3
• InChI Key： QYEPWVZKDWKHPM-UHFFFAOYSA-N
• SMILES： C1(S)=CC=CC(COC(C)C)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 3-(propan-2-yloxymethyl)benzenethiol

Research Briefing on 3-(propan-2-yloxymethyl)benzenethiol (CAS: 1379221-81-4) in Chemical Biology and Pharmaceutical Applications

3-(propan-2-yloxymethyl)benzenethiol (CAS: 1379221-81-4) is a sulfur-containing aromatic compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its isopropyloxymethyl and thiol functional groups, exhibits unique reactivity and potential applications in drug discovery, materials science, and bioconjugation. Recent studies have explored its role as a versatile building block for the synthesis of novel bioactive molecules and functional materials.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a key intermediate in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). Researchers utilized 3-(propan-2-yloxymethyl)benzenethiol to develop a series of thioether-linked compounds that showed promising activity against challenging PPI targets, with improved pharmacokinetic properties compared to previous generations of inhibitors. The thiol group's nucleophilicity enabled efficient conjugation with various electrophiles, while the isopropyloxymethyl moiety contributed to enhanced membrane permeability.

In materials science applications, a team at MIT reported in Advanced Materials (2024) the use of 1379221-81-4 as a surface modifier for gold nanoparticles. The compound's thiol group formed stable Au-S bonds, while the aromatic core facilitated π-π stacking interactions, creating self-assembled monolayers with unique electronic properties. These modified nanoparticles demonstrated potential for biosensing applications, showing improved stability and selectivity in complex biological matrices compared to traditional thiol-based modifiers.

Pharmacological studies have revealed interesting metabolic properties of 3-(propan-2-yloxymethyl)benzenethiol. A recent investigation in Drug Metabolism and Disposition (2024) characterized its phase I and II metabolism pathways, identifying the compound's relatively slow oxidation rate and predominant glucuronidation as favorable traits for drug development. These metabolic characteristics, combined with the molecule's moderate lipophilicity (logP ~2.8), suggest potential for optimizing drug-like properties in lead optimization programs.

Emerging research in chemical biology has explored the compound's utility in activity-based protein profiling (ABPP). A Nature Chemical Biology publication (2023) described its incorporation into probes that selectively label cysteine residues in active enzyme sites, enabling the study of enzyme function in complex proteomes. The isopropyloxymethyl group was found to significantly improve cell permeability of these probes compared to conventional thiol-reactive compounds.

From a synthetic chemistry perspective, recent advances have improved the scalability and purity of 1379221-81-4 production. A 2024 Organic Process Research & Development paper detailed an optimized synthetic route starting from commercially available 3-(bromomethyl)phenol, achieving >95% purity at kilogram scale with reduced environmental impact through solvent recycling and catalyst recovery.

Ongoing clinical research is investigating derivatives of 3-(propan-2-yloxymethyl)benzenethiol as potential therapeutics. Early-stage trials (Phase I/II) are evaluating its structural analogs for inflammatory diseases and certain cancers, with preliminary results suggesting favorable safety profiles and target engagement. However, comprehensive data from these trials are expected in late 2025.

In conclusion, 3-(propan-2-yloxymethyl)benzenethiol (1379221-81-4) represents a versatile chemical scaffold with diverse applications across chemical biology and pharmaceutical research. Its unique combination of reactivity, stability, and drug-like properties continues to inspire innovative applications in drug discovery, materials science, and chemical biology tools development. Future research directions may focus on expanding its utility in targeted drug delivery systems and as a component of smart biomaterials.